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Compound of Interest

Compound Name: MIND4-19

Cat. No.: B3469586 Get Quote

For research, scientific, and drug development professionals, this document provides a

detailed guide for the preparation, storage, and handling of a MIND4-19 stock solution in

Dimethyl Sulfoxide (DMSO).

MIND4-19 is a potent inhibitor of Sirtuin 2 (SIRT2), a class III histone deacetylase, with a

reported half-maximal inhibitory concentration (IC50) of 7.0 μM.[1] This compound and its

analogs are also recognized as activators of the Nuclear factor erythroid 2-related factor 2

(Nrf2) pathway, a critical cellular defense mechanism against oxidative stress. This dual

functionality makes MIND4-19 a compound of significant interest in neurodegenerative disease

research, particularly for conditions like Huntington's disease.
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Material/Reagent Specifications

MIND4-19 Purity >98%

Dimethyl Sulfoxide (DMSO) Anhydrous, ≥99.9% purity

Conical tube 1.5 mL or 2.0 mL, sterile, polypropylene

Micropipettes Calibrated, p10, p200, p1000

Pipette tips Sterile, filter tips

Vortex mixer Standard laboratory model

Sonicator (optional) Water bath sonicator

Analytical balance Readable to at least 0.1 mg

Personal Protective Equipment Safety glasses, gloves, lab coat

Experimental Protocols
Preparation of a 50 mM MIND4-19 Stock Solution
This protocol describes the preparation of a 50 mM stock solution of MIND4-19 in DMSO. The

high solubility of MIND4-19 in DMSO allows for the preparation of concentrated stock solutions.

[2]

Pre-weighing Preparation: Before handling MIND4-19 powder, allow the vial to equilibrate to

room temperature for at least 30 minutes to prevent condensation.

Weighing MIND4-19: Tare a sterile 1.5 mL conical tube on an analytical balance. Carefully

weigh the desired amount of MIND4-19 powder. For example, to prepare 1 mL of a 50 mM

stock solution, weigh out 18.67 mg of MIND4-19 (Molecular Weight: 373.47 g/mol ).

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the conical tube

containing the MIND4-19 powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visual inspection should confirm a clear solution with no visible

particulates.
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Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the

tube in a water bath for 5-10 minutes.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile polypropylene microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][3]

Quantitative Data Summary
Parameter Value Reference

Molecular Weight 373.47 g/mol [3]

IC50 for SIRT2 Inhibition 7.0 μM [1]

Solubility in DMSO 50 mg/mL (133.88 mM) [2]

Recommended Stock

Concentration
50 mM

Storage (in DMSO)
-80°C for 6 months, -20°C for 1

month
[1][3]

Visualizations
The following diagrams illustrate the experimental workflow for preparing the MIND4-19 stock

solution and the putative signaling pathway affected by this dual-action compound.
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Experimental workflow for MIND4-19 stock solution preparation.
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Putative dual-action signaling pathway of MIND4-19.

Quality Control, Storage, and Handling
Quality Control: Ensure the purity of MIND4-19 is greater than 98% as provided by the

supplier. The final stock solution should be clear and free of any visible precipitates.

Storage: As previously mentioned, store aliquots of the MIND4-19 stock solution at -80°C for

up to 6 months or at -20°C for up to 1 month to maintain stability.[1][3] Avoid repeated freeze-

thaw cycles, which can lead to degradation of the compound.
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Handling: MIND4-19 is for research use only. Standard laboratory safety precautions should

be followed, including the use of a lab coat, gloves, and safety glasses. Handle the

compound in a well-ventilated area. In case of contact with skin or eyes, rinse immediately

with plenty of water. Consult the Safety Data Sheet (SDS) for further information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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